(4-(5-chloro-4-methylbenzo[d]thiazol-2-yl)piperazin-1-yl)(1-methyl-1H-pyrazol-3-yl)methanone

• IUPAC Name: [4-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)piperazin-1-yl]-(1-methylpyrazol-3-yl)methanone
• InChI: InChI=1S/C17H18ClN5OS/c1-11-12(18)3-4-14-15(11)19-17(25-14)23-9-7-22(8-10-23)16(24)13-5-6-21(2)20-13/h3-6H,7-10H2,1-2H3
• InChI Key: BAJLOPYGWXVTNO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC2=C1N=C(S2)N3CCN(CC3)C(=O)C4=NN(C=C4)C)Cl
• Molecular Formula: C17H18ClN5OS
• Molecular Weight: 375.9 g/mol
• CAS No.: 1020489-68-2

Description

(4-(5-chloro-4-methylbenzo[d]thiazol-2-yl)piperazin-1-yl)(1-methyl-1H-pyrazol-3-yl)methanone is a useful research compound. Its molecular formula is C17H18ClN5OS and its molecular weight is 375.88. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Characterization

A novel series of pyrazole carboxamide derivatives, including those with piperazine moieties, have been synthesized and structurally characterized. These compounds, confirmed by X-ray crystal analysis, highlight the importance of structural elucidation in developing new chemical entities for potential medicinal applications (Lv, Ding, & Zhao, 2013).

Molecular Interaction Studies

Research into the molecular interactions of certain antagonists with the CB1 cannabinoid receptor has utilized similar compounds to develop unified pharmacophore models. This work contributes to understanding receptor-ligand interactions and the design of receptor-specific drugs (Shim et al., 2002).

Antimicrobial Activity

The antimicrobial activities of new pyridine derivatives, including those with benzothiazole and piperazine components, have been explored, showing variable and modest activities against bacteria and fungi. Such studies are fundamental in discovering new antimicrobial agents (Patel, Agravat, & Shaikh, 2011).

Anti-Inflammatory and Analgesic Agents

Innovative syntheses of heterocyclic compounds derived from visnaginone and khellinone, including benzodifuranyl and thiazolopyrimidines, have been undertaken to evaluate their anti-inflammatory and analgesic properties. Such compounds offer insights into the development of new therapeutic agents for inflammation and pain (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Anti-mycobacterial Chemotypes

Benzo[d]thiazol-2-yl(piperazin-1-yl)methanones have been identified as new anti-mycobacterial chemotypes. The synthesis of diverse benzo[d]thiazole-2-carboxamides and their evaluation against Mycobacterium tuberculosis H37Rv strain underline the potential of these compounds in tuberculosis treatment (Pancholia et al., 2016).